molecular formula C20H22N6O3S B6577708 7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione CAS No. 673445-85-7

7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Cat. No. B6577708
CAS RN: 673445-85-7
M. Wt: 426.5 g/mol
InChI Key: WFHJNKKVOAVMGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione” is a unique chemical with the linear formula C21H23N7O4S . It has a molecular weight of 469.526 . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers .

Scientific Research Applications

Antimicrobial Activity

Benzoxazole derivatives have gained prominence due to their antibacterial and antifungal properties . In vitro studies have shown that certain compounds exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. For instance, compounds 1, 10, 13, 16, 19, 20, and 24 demonstrated high antimicrobial efficacy, comparable to existing antibiotics like ofloxacin and fluconazole. Notably, compound 19 was particularly potent against Aspergillus niger, while compound 1 showed effectiveness against Candida albicans .

Anticancer Potential

Cancer remains a global health challenge, and novel chemical entities are continually sought for effective treatment. Benzoxazole derivatives have been explored for their anticancer activity. Among the synthesized compounds, 4, 6, 25, and 26 exhibited promising results, surpassing the activity of the standard drug 5-fluorouracil. These findings highlight the potential of this compound class in cancer therapy .

Drug Design and Ligand-Based Approaches

Researchers have used benzoxazole as a core structure for ligand-based drug design. By modifying the benzoxazole scaffold, novel substituted N-1,3-benzoxazol-2yl benzene sulfonamides were synthesized and evaluated for their antimicrobial activity .

Fluorescent Properties

Coumarins and benzocoumarins, when coupled with benzoxazole derivatives, have exhibited strong fluorescent properties. These findings open up possibilities for applications in fluorescence-based assays and imaging .

Green Synthesis of 2-Aminobenzoxazoles

A green and efficient method for the direct oxidative amination of benzoxazoles has been developed using heterocyclic ionic liquid as a catalyst. This process yields desirable 2-aminobenzoxazoles with good to excellent yields .

Carborane Synthesis

In 2021, an FeCl3-catalyzed aerobic oxidation reaction was employed to synthesize 1-benzoxazolyl-o-carboranes from 2-aminophenol and 1-formyl-o-carborane. These compounds hold promise for applications in materials science and beyond .

Safety and Hazards

Sigma-Aldrich provides this compound to early discovery researchers as part of a collection of rare and unique chemicals . They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity . All sales are final .

properties

IUPAC Name

7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N6O3S/c1-24-16-15(17(27)23-19(24)28)26(18(22-16)25-9-5-2-6-10-25)11-12-30-20-21-13-7-3-4-8-14(13)29-20/h3-4,7-8H,2,5-6,9-12H2,1H3,(H,23,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WFHJNKKVOAVMGK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCC3)CCSC4=NC5=CC=CC=C5O4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N6O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

426.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.